Cas no 2248305-27-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate
- 2248305-27-1
- EN300-6523425
-
- Inchi: 1S/C22H14ClNO5/c23-16-7-3-5-14(11-16)13-28-17-8-4-6-15(12-17)22(27)29-24-20(25)18-9-1-2-10-19(18)21(24)26/h1-12H,13H2
- InChI Key: MQJHVLKFUWZGHK-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)COC1=CC=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1
Computed Properties
- Exact Mass: 407.0560502g/mol
- Monoisotopic Mass: 407.0560502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 72.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6523425-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 0.05g |
$359.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 0.1g |
$376.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 0.25g |
$393.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 0.5g |
$410.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 1g |
$428.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 2.5g |
$838.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 5g |
$1240.0 | 2023-05-31 | ||
| Enamine | EN300-6523425-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate |
2248305-27-1 | 10g |
$1839.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate (CAS No. 2248305-27-1)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate, identified by its CAS number 2248305-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hybrid structure of isoindole and benzoate moieties, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a 1,3-dioxo core and an isoindol scaffold, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.
The benzoate moiety in the compound contributes to its stability and solubility characteristics, which are critical factors in pharmaceutical formulations. Additionally, the 3-chlorophenylmethoxy substituent introduces electronic and steric effects that can modulate the biological activity of the molecule. Such structural features are often exploited in the design of novel therapeutic agents targeting various biological pathways.
In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. The isoindole ring system, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of additional functional groups into this framework can lead to the discovery of new bioactive molecules with enhanced efficacy and reduced toxicity.
One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate is its potential as a scaffold for drug design. The combination of the dioxo group and the chlorophenylmethoxy substituent creates a unique chemical environment that can interact with biological targets in novel ways. This has led to several research efforts aimed at synthesizing derivatives of this compound with improved pharmacokinetic properties.
Recent studies have demonstrated that derivatives of isoindole-containing compounds exhibit promising activity against various diseases. For instance, modifications to the benzoate moiety have been shown to enhance binding affinity to specific enzymes and receptors. Similarly, alterations to the chlorophenylmethoxy group can influence metabolic stability and bioavailability. These findings underscore the importance of structural optimization in developing effective pharmaceuticals.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.
In addition to its synthetic significance, this compound has shown potential in preclinical studies as a lead candidate for further development. Initial assays have indicated activity against certain disease models, prompting further investigation into its mechanism of action. The combination of computational modeling and experimental validation is being used to elucidate how this molecule interacts with biological targets at the molecular level.
The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular docking simulations have been particularly useful in predicting binding affinities and identifying key interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate and potential drug targets. These simulations provide valuable insights into the structural features that contribute to its bioactivity, guiding future modifications for improved therapeutic efficacy.
Furthermore, green chemistry principles have been integrated into the synthesis of this compound to minimize environmental impact. Solvent-free reactions and catalytic methods have been explored to reduce waste generation and energy consumption. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.
The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate are promising, with ongoing research focused on expanding its chemical space through library synthesis and high-throughput screening. By leveraging modern synthetic methodologies and biotechnological tools, scientists aim to uncover novel derivatives with enhanced pharmacological profiles suitable for clinical translation.
In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-[(3-chlorophenyl)methoxy]benzoate (CAS No. 2248305–27–1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of traditional organic synthesis with cutting-edge computational techniques has positioned this compound as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.
2248305-27-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-chlorophenyl)methoxy]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)